6,7-Dimethylpyrazolo[1,5-a]pyrazin-3-ol

• IUPAC Name: 6,7-dimethylpyrazolo[1,5-a]pyrazin-3-ol
• InChI: InChI=1S/C8H9N3O/c1-5-6(2)11-7(3-9-5)8(12)4-10-11/h3-4,12H,1-2H3
• InChI Key: WXXAIYJEOSHCTA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C(=C(C=N2)O)C=N1)C
• Molecular Formula: C8H9N3O
• Molecular Weight: 163.18 g/mol
• CAS RN: 2490432-00-1

Description

6,7-Dimethylpyrazolo[1,5-a]pyrazin-3-ol is a chemical compound with the molecular formula C8H9N3O and a molecular weight of 163.18. It is used for research purposes.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrazin-4(5H)-one derivatives, which are similar to 6,7-Dimethylpyrazolo[1,5-a]pyrazin-3-ol, has been reported. The process involves starting from the 3,5-dimethyl pyrazole ring and acetophenone derivatives, obtaining five different N-propargylated C-3 substituted pyrazoles. These derivatives are then reacted with different amine derivatives using Cs2CO3 in methanol.

Molecular Structure Analysis

The InChI code for 6,7-Dimethylpyrazolo[1,5-a]pyrazin-3-ol is 1S/C8H9N3O/c1-5-6(2)11-7(3-9-5)8(12)4-10-11/h3-4,12H,1-2H3.

Scientific Research Applications

Synthesis and Structural Properties

The synthesis and structural properties of compounds incorporating pyrazole cores, such as pyrazino[2,3-b]indolizine or indolizino[2,3-b]quinoxaline derivatives, have been explored. These compounds exhibit interesting conformational behaviors and potential for further chemical modifications. For example, derivatives with sterically demanding 3,5-dimethylpyrazole groups have shown non-planar conformations in solution and solid-state, which might influence their chemical reactivity and interaction with biological targets (Bloch et al., 2011).

Coordination Chemistry

In coordination chemistry, pyrazole derivatives have been utilized as ligands to form complexes with various metals. These complexes often show promising catalytic, optical, and electronic properties due to the versatile binding modes and electronic effects of pyrazole ligands. For instance, hybrid pyrazole ligands have been synthesized and used to form palladium(II) complexes, showing distinct monomeric and dimeric forms depending on the reaction conditions. These complexes are of interest due to their structural features and potential applications in catalysis and materials science (Guerrero et al., 2008).

Potential Biological Activities

Pyrazole and its derivatives have been extensively studied for their potential biological activities. For example, pyrazole-based compounds have been investigated for their cytotoxic properties against various cancer cell lines. The structure-activity relationship (SAR) studies of these compounds contribute to the development of new therapeutic agents. Copper(II) complexes with pyrazole ligands have shown significant cytotoxic effectiveness against melanoma cells, highlighting the therapeutic potential of these compounds in cancer treatment (Budzisz et al., 2009).

Hydrogen Bonding and Self-Organization

The nature of hydrogen bonds in pyrazole derivatives, such as 3,5-dimethylpyrazole, has been theoretically studied to understand their self-organization in molecular structures. The hydrogen bonding interactions play a crucial role in the formation of supramolecular structures, which are important for designing new materials and understanding the molecular basis of their properties (Volkova et al., 2020).